2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine

• CAS No.: 393856-91-2
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 2-[2-[[2-amino-5-(2-phenylethynyl)pyrimidin-4-yl]amino]ethoxy]ethanol
• InChI: InChI=1S/C16H18N4O2/c17-16-19-12-14(7-6-13-4-2-1-3-5-13)15(20-16)18-8-10-22-11-9-21/h1-5,12,21H,8-11H2,(H3,17,18,19,20)
• InChI Key: DJOBEVOJCUFHLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CN=C(N=C2NCCOCCO)N

Description

2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.5 g of 4-chloro-2-diisopropylaminomethyleneamino-5-phenylethynylpyrimidine, 20 mL of ethanol and 1.83 g of 2-(2-aminoethoxy)ethanol was refluxed for 18 hours. The tea colored solution was evaporated in vacuo and the residue partitioned between water and dichloromethane. The aqueous layer was washed twice more with dichloromethane and the combined organic extracts washed with water. The organic solution was dried over sodium sulfate, filtered and evaporated in vacuo. The yellow residue obtained was triturated with ether and filtered to give 0.49 g of a yellow solid, 2-amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynylpyrimidine. m.p. 128–129° C.